Journal Name:Journal of Medical Biochemistry
Journal ISSN:1452-8258
IF:2.157
Journal Website:http://www.degruyter.com/view/j/jomb
Year of Origin:2007
Publisher:Society of Medical Biochemists of Serbia
Number of Articles Per Year:46
Publishing Cycle:Quarterly
OA or Not:Yes
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2022-11-01 , DOI:
10.1016/j.gfs.2022.100659
Violent conflict is a major cause of acute food crises. In 2021, at least 155 million people in 10 countries were severely food insecure and eight of those countries were experiencing armed conflict. On February 24, 2022, an armed conflict between Russian Federation (Russia) and Ukraine escalated. As Russia and Ukraine are major wheat exporters, this will aggravate the already precarious food security situation in many developing countries by disrupting wheat production and export and by accelerating price hikes in import-dependent developing countries. This study examines the potential impacts of this ongoing armed conflict between Russia and Ukraine on wheat price, consumption, and calorie intake from wheat. In doing so, it applies the conditional mixed process estimation procedure using information collected from 163 countries and territories for the years 2016–2019 from online database of the Food and Agriculture Organization of the United Nations (FAO). The study shows that, on average, a 1% decrease in the global wheat trade could increase the producers' price of wheat by 1.1%, and a 1% increase in the producers' price could reduce the yearly per capita wheat consumption by 0.59%, daily calorie intake by 0.54% and protein intake by 0.64% in the sampled countries. Based on this, the study demonstrates that a 50% reduction in wheat exports by Russia and Ukraine could increase the producers’ price of wheat by 15%, which would induce a reduction in wheat consumption and dietary energy intake by at least 8%. Since wheat export has reduced from both Russia and Ukraine, to avoid a food crisis in developing countries, policies are suggested, including near term improvement of domestic wheat production by promoting improved agronomic practices to close yield gaps to meet a substantial portion of wheat self-sufficiency goals. In the long run, countries in Africa, East Asia and South America can explore expanding wheat into new land area. International donor agencies can play a key role in supporting the ongoing wheat research and development activities.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.gfs.2023.100707
This paper addresses women's empowerment in agriculture, innovations in its measurement, and emerging evidence. We discuss the evolution of the conceptualization and measurement of women's empowerment and gender equality since 2010. Using a gender and food systems framework and a standardized measure of women's empowerment, the Women's Empowerment in Agriculture Index (WEAI), we review the evidence on “what works” to empower women based on impact evaluations of a portfolio of 11 agricultural development projects with empowerment objectives and a scoping review of livestock interventions. We then review the evidence on associations between empowering women and societal benefits--agricultural productivity, incomes, and food security and nutrition. We conclude with recommendations for measurement and policy.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.gfs.2023.100704
Livestock contribute to the welfare of rural poor households in many ways. Livestock products can be consumed, utilized, or sold for income. If consumed, livestock facilitate improved food security and nutrition. Income from livestock sales can be used for consumption – indirectly contributing to food security and nutrition – or invested. In the absence of developed financial markets, livestock also provide a savings mechanism, potentially enhancing resilience. Livestock ownership can be particularly important for rural women. This review describes the existing evidence regarding the impact of livestock interventions and identifies outstanding gaps in the literature. We primarily draw from the literature on livestock transfer programs, Graduation programs (which often include a livestock transfer), and livestock insurance.
Nitrogen fertilization mitigates global food insecurity by increasing cereal yield and its stability
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2022-09-05 , DOI:
10.1016/j.gfs.2022.100652
It is well known that nitrogen (N) fertilization can significantly enhance cereal yield. However, unknowns remain regarding the effects of long-term N fertilization on cereal yield stability, which is as important as cereal yield in addressing the global food crisis. To address this knowledge gap, I synthesized 467 N application studies with duration ≥5 years in croplands across the world. Overall, long-term N fertilization increased both cereal yield (3099 ± 210 kg ha−1 yr−1 [95% CI] under control vs. 5163 ± 303 kg ha−1 yr−1 under N fertilization) and its stability (interannual coefficient of variation: 34 ± 3% under control vs. 28 ± 2% under N fertilization). Soil properties mostly explained the variations of the responses of cereal yield (62%) and its stability (50%) to N fertilization. From fertilizer management perspective, the highest and most stable cereal yield were produced when N was applied with phosphorus and potassium fertilizers. Overall, this study suggests that long-term N fertilization can contribute to relieving the global food crisis by not only enhancing cereal yield but also promoting its stability.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-05-15 , DOI:
10.1016/j.gfs.2023.100692
Seaweed has been receiving increasing attention as a novel food source worldwide. To optimally develop seaweed’s food provisioning potential, the seaweed value chain requires further understanding. To this end, we used the Food System Approach to review the existing knowledge on seaweed as food source. We identified opportunities, constraints and knowledge needs relevant to fulfilling the potential of seaweed to contribute to food security. Thereby, we especially focus on optimizing and upscaling seaweed production and environmental sustainability. Our review shows that although progress has been made in solving technological issues in seaweed production, major knowledge gaps regarding social and economic factors remain. More attention to these issues can help realize the food potential of seaweed.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-05-01 , DOI:
10.1016/j.gfs.2023.100685
We use the “Reach, Benefit, Empower, Transform” framework to analyze empowerment impacts of a multicountry program in Ethiopia, Niger, Nepal, and Kyrgyzstan. In most countries, women are more disempowered than men, with excessive workload and lack of group membership important contributors to disempowerment. The program improved women's aggregate empowerment measures and gender parity in all countries. Reflecting the program's group-based approach, women experienced positive impacts on collective agency indicators in all countries. In Kyrgyzstan, an intervention approach involving both women and men contributed to positive impacts across most indicators. Although impacts on overall workload were mostly null, we identified tradeoffs between productive and reproductive work and qualitative studies highlight the unintended consequences of increased workload for women in livelihood interventions.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-05-13 , DOI:
10.1016/j.gfs.2023.100691
Addressing all forms of malnutrition requires multi-sectoral actions. To accelerate progress, post-graduate education – of future researchers, policy-makers and practitioners – that promotes interdisciplinary knowledge and skills is imperative. We report findings from a mixed-methods needs assessment designed to assess enabling and constraining factors to integrated agriculture, nutrition, and health education. An online questionnaire was disseminated among experts in relevant disciplines, followed by focus group discussions among faculty members teaching in post-graduate institutions in low- and middle-income countries. We find that student motivation, instructor background, fixed curricula, and siloes among implementation agencies are important barriers to interdisciplinary education. Experiential learning and collaborations within and across institutions are enabling factors. We present key aspects of an interdisciplinary educational model that consider systemic and institutional realities of specialized institutions and low funding.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-02-16 , DOI:
10.1016/j.gfs.2023.100677
Recent strategies for achieving sustainable food systems have called for reducing food loss and waste (FLW), most notably Sustainable Development Goal (SDG) target 12.3. This review aims to compare FLW definitions that are relevant to SDG target 12.3 and opportunities to harmonize the FLW definition. Using the FAO FLW database, we summarize FLW data source availability and distribution across country income groups. Across 21,786 data points from 2004 to 2021, over one-third (64.5%) are sourced from the African Postharvest Loss Information System, which focuses on cereal grains in sub-Saharan Africa. We then compare FLW definitions from major data sources to a common FLW definition put forth by FAO in 2014, and the Food Loss Index and Food Waste Index sub-indicators for SDG target 12.3. We find that the indices do not align with other definitions with regard to utilization and edibility criteria. After assessing each definitional element, we conclude that the FAO 2014 FLW definitional framework is comprehensive and globally applicable; summarized as, a reduction in the quantity or quality of the edible portion of food intended for human consumption when food is redirected to non-food uses or when there is a decrease in the nutritional value, food safety, or other quality aspect from the time food is ready for harvest or slaughter to consumption.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2023-04-17 , DOI:
10.1016/j.gfs.2023.100693
In Honduras, as in many settings between 2020 and 2022, food security was affected by the COVID-19 pandemic, climate change, and conflicts—what some refer to as “The Three Cs.” These challenges have had overlapping impacts on food supply chains, food assistance programs, food prices, household purchasing power, physical access to food, and food acceptability. This article applies a food system disruption analysis—adapted from a fault tree analysis originally developed for a municipal context in the United States—to the context of Honduras to systematically examine how the Three Cs affected food availability, accessibility, and acceptability. This article demonstrates the value of approaching food security through a disruption analysis, especially for settings impacted by multiple, interconnected, ongoing crises.
Journal of Medical Biochemistry ( IF 2.157 ) Pub Date: 2022-11-02 , DOI:
10.1016/j.gfs.2022.100660
Though enormous strides have been achieved in recent decades towards reducing food insecurity in the Global South, continued efforts are imperative in light of rapidly expanding populations and threats posed by climate change. A relatively unexplored area in this arena is the nexus between cultural heritage and food security. Cultural heritage embodies indigenous culture, values, and traditions inherited from previous generations. We focus on rice and identify five pathways through which cultural heritage affects food security. Although policy makers face the complex task of balancing trade-offs between preserving cultural heritage and productivity, they can harness cultural heritage to enhance food security by supporting (i) preservation of genetic resources, (ii) valorization, (iii) traditional food processing, (iv) preference matching, and (v) agritourism.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学4区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
43.20 | 11 | Science Citation Index Expanded | Not |
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